Cas no 1343909-61-4 (2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid)

2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid structure
1343909-61-4 structure
Product Name:2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid
CAS No:1343909-61-4
MF:C8H12N2O2
MW:168.193081855774
CID:5709310
PubChem ID:63976545
Update Time:2023-10-14

2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1343909-61-4
    • 2-(1-ethyl-1H-pyrazol-5-yl)propanoicacid
    • EN300-1137766
    • 2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid
    • CS-0275346
    • AKOS013292542
    • 2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid
    • Inchi: 1S/C8H12N2O2/c1-3-10-7(4-5-9-10)6(2)8(11)12/h4-6H,3H2,1-2H3,(H,11,12)
    • InChI Key: BHAZHPASMBTDSL-UHFFFAOYSA-N
    • SMILES: OC(C(C)C1=CC=NN1CC)=O

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.1Ų

2-(1-Ethyl-1H-pyrazol-5-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1137766-1.0g
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid
1343909-61-4
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$0.0 2023-06-09
Enamine
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$678.0 2023-10-26
Enamine
EN300-1137766-0.25g
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$708.0 2023-10-26
Enamine
EN300-1137766-0.5g
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Enamine
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Enamine
EN300-1137766-2.5g
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid
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$1509.0 2023-10-26
Enamine
EN300-1137766-5g
2-(1-ethyl-1H-pyrazol-5-yl)propanoic acid
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Enamine
EN300-1137766-10g
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